Cas no 123372-13-4 ((S)-(-)-O-Desmethyl Carvedilol)
(S)-(-)-O-Desmethyl Carvedilol Chemical and Physical Properties
Names and Identifiers
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- Phenol,2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-, (S)- (9CI)
- (S)-(-)-O-Desmethyl Carvedilol
- (S)- 2-[2-[[3-(9H-Carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]phenol
- (S)-(-)-DESMETHYL CARVEDILOL
- (S)-(-)-o-desmethylcarvedilo
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- Inchi: InChI=1S/C23H24N2O4/c26-16(14-24-12-13-28-21-10-4-3-9-20(21)27)15-29-22-11-5-8-19-23(22)17-6-1-2-7-18(17)25-19/h1-11,16,24-27H,12-15H2/t16-/m0/s1
- InChI Key: XAUKPPPYYOKVQJ-INIZCTEOSA-N
- SMILES: O(C[C@H](CNCCOC1=CC=CC=C1O)O)C1=CC=CC2=C1C1=CC=CC=C1N2
Computed Properties
- Exact Mass: 392.17400
Experimental Properties
- Melting Point: 155-156°C
- PSA: 86.74000
- LogP: 3.82590
(S)-(-)-O-Desmethyl Carvedilol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D291485-1mg |
(S)-(-)-O-Desmethyl Carvedilol |
123372-13-4 | 1mg |
$ 161.00 | 2023-09-08 | ||
| TRC | D291485-2mg |
(S)-(-)-O-Desmethyl Carvedilol |
123372-13-4 | 2mg |
$287.00 | 2023-05-18 | ||
| TRC | D291485-5mg |
(S)-(-)-O-Desmethyl Carvedilol |
123372-13-4 | 5mg |
$666.00 | 2023-05-18 | ||
| TRC | D291485-10mg |
(S)-(-)-O-Desmethyl Carvedilol |
123372-13-4 | 10mg |
$1206.00 | 2023-05-18 |
(S)-(-)-O-Desmethyl Carvedilol Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
Additional information on (S)-(-)-O-Desmethyl Carvedilol
Introduction to (S)-(-)-O-Desmethyl Carvedilol and Its CAS No. 123372-13-4
In the realm of pharmaceutical chemistry, the compound identified by the CAS number 123372-13-4 and the product name (S)-(-)-O-Desmethyl Carvedilol holds significant importance. This enantiomer, a derivative of carvedilol, has garnered attention due to its unique pharmacological properties and potential therapeutic applications. Understanding its chemical structure, biological activity, and recent research advancements can provide valuable insights into its role in modern medicine.
The chemical structure of (S)-(-)-O-Desmethyl Carvedilol is characterized by its stereochemistry, which influences its interaction with biological targets. As a metabolite of carvedilol, it exhibits similar beta-blocking and alpha-blocking activities but with distinct pharmacokinetic profiles. This compound is particularly studied for its role in drug metabolism and its potential as a biomarker in cardiovascular diseases.
Recent studies have highlighted the importance of (S)-(-)-O-Desmethyl Carvedilol in understanding the metabolism of carvedilol and its analogs. Research indicates that this metabolite plays a crucial role in the overall pharmacological efficacy of carvedilol, contributing to its blood pressure-lowering and antiarrhythmic effects. The enantiomeric purity of this compound is essential for ensuring therapeutic efficacy and minimizing adverse effects.
Advances in analytical techniques have enabled more precise characterization of (S)-(-)-O-Desmethyl Carvedilol. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to determine its concentration in biological samples. These methods are critical for pharmacokinetic studies and for monitoring drug levels in patients receiving carvedilol therapy.
The pharmacological profile of (S)-(-)-O-Desmethyl Carvedilol has been extensively studied in preclinical models. Research suggests that this metabolite may have additional therapeutic benefits beyond those of carvedilol. For instance, it has been observed to exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-related cardiovascular diseases. These findings open up new avenues for developing novel cardiovascular therapeutics.
In clinical settings, the detection of (S)-(-)-O-Desmethyl Carvedilol can provide valuable insights into patient response to carvedilol therapy. By measuring the levels of this metabolite, clinicians can optimize dosing regimens and predict potential adverse reactions. This approach aligns with the growing trend towards personalized medicine, where individual patient responses are taken into account to tailor treatment strategies.
The synthesis of (S)-(-)-O-Desmethyl Carvedilol is another area of active research. Efficient synthetic routes are essential for producing this compound in sufficient quantities for both research and clinical purposes. Recent developments in chiral synthesis have enabled the production of high-purity enantiomers, which is crucial for maintaining the integrity of pharmacological studies.
The role of (S)-(-)-O-Desmethyl Carvedilol in drug-drug interactions is also a topic of interest. Studies have shown that it can influence the metabolism of other drugs, potentially leading to altered therapeutic effects or increased risk of adverse reactions. Understanding these interactions is vital for ensuring safe and effective polypharmacy regimens.
Future research directions may explore the potential use of (S)-(-)-O-Desmethyl Carvedilol as a lead compound for developing new drugs with enhanced therapeutic profiles. Its unique properties make it an attractive candidate for further investigation in various disease models, including hypertension, arrhythmias, and heart failure.
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